6-(3,4,5-trimethoxyphenyl)-6,12-dihydro-5H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-one

• IUPAC Name: 11-(3,4,5-trimethoxyphenyl)-5,11-dihydroindeno[2,1-c][1,5]benzothiazepin-12-one
• InChI: InChI=1S/C25H21NO4S/c1-28-18-12-14(13-19(29-2)24(18)30-3)25-21-22(15-8-4-5-9-16(15)23(21)27)26-17-10-6-7-11-20(17)31-25/h4-13,25-26H,1-3H3
• InChI Key: PQFJEWKLYNXFGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=C(C4=CC=CC=C4C3=O)NC5=CC=CC=C5S2
• Molecular Formula: C25H21NO4S
• Molecular Weight: 431.5 g/mol

Description

6-(3,4,5-Trimethoxyphenyl)-6,12-dihydro-5H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-one is a heterocyclic compound featuring a benzo[b]indeno-thiazepinone core substituted with a 3,4,5-trimethoxyphenyl group at the 6-position. The 3,4,5-trimethoxyphenyl substituent is a pharmacophoric motif linked to tubulin inhibition in compounds like combretastatin A-4 , though its role in this specific framework remains under investigation. The compound’s molecular formula is C25H21NO4S, with a calculated molecular weight of 443.50 g/mol.

Biological Activity

The compound 6-(3,4,5-trimethoxyphenyl)-6,12-dihydro-5H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-one (CAS No. 700859-31-0) is a member of the thiazepine family, which has garnered attention for its potential biological activities. This article explores its synthesis, chemical properties, and biological activities, particularly focusing on its anticancer properties and other pharmacological effects.

• Molecular Formula : C25H21NO4S
• Molecular Weight : 431.5035
• Structure : The compound features a complex structure with a thiazepine ring and a trimethoxyphenyl group that may influence its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that may include cyclization and functional group modifications. The methods often utilize starting materials that can be readily obtained or synthesized in the laboratory.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of compounds related to thiazepines. For instance, the presence of the 3,4,5-trimethoxyphenyl moiety has been linked to enhanced cytotoxicity against various cancer cell lines.

Table 1: Cytotoxic Effects of Related Compounds

Compound Name	Cell Line Tested	IC50 (μM)
Compound A	HCT-116	16.19 ± 1.35
Compound B	MCF-7	17.16 ± 1.54
6-(3,4,5-trimethoxyphenyl)-6,12-dihydro-5H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-one	TBD	TBD

Note: Specific IC50 values for the target compound need to be determined through experimental assays.

The anticancer mechanism is believed to involve the inhibition of tubulin polymerization, disrupting microtubule dynamics essential for cell division. This mechanism is similar to that of known chemotherapeutic agents such as doxorubicin , which serves as a positive control in many studies.

Other Biological Activities

Beyond anticancer effects, thiazepine derivatives have shown promise in various pharmacological activities including:

• Antibacterial
• Antiviral
• Anti-inflammatory
  These activities are attributed to their ability to interact with specific biological targets within cells.

Case Studies

In one study focusing on thiazepine derivatives:

• Researchers synthesized several analogs and evaluated their cytotoxicity against human cancer cell lines.
• The results indicated that modifications to the phenyl group significantly impacted the compounds' efficacy against cancer cells.

Comparison with Similar Compounds

Key Observations :

• The 3,4,5-trimethoxyphenyl group in the target compound increases molecular weight compared to simpler phenyl or ethoxyphenyl analogs.
• Fluorination at the 7-position () lowers synthetic yield (24%), likely due to steric or electronic challenges.

Table 2: Reported Bioactivities of Analogous Compounds

Compound Name & Source	Biological Activity	Mechanism/Target	IC50 or Efficacy
Target Compound	Not explicitly reported	Hypothesized: Tubulin inhibition	N/A
11-(Thiophen-3-yl) analog ()	Antimalarial	Cytochrome bc1 inhibition	Active at µM range
Combretastatin A-4 ()	Antitubulin/antivascular	Tubulin polymerization inhibition	IC50 = 3.5 µM
3,4,5-Trimethoxyphenyl triazoles ()	Tubulin inhibition	Comparable to combretastatin A-4	IC50 = 4.5–5.2 µM
Benzo[b]indeno-thiazepinones ()	Antimicrobial, antimalarial	Broad-spectrum (MRSA, Plasmodium)	MIC values: 2–16 µg/mL

Key Observations :

• Sulfone derivatives (e.g., ’s compound 2) show enhanced antimicrobial activity, possibly due to improved membrane penetration .
• The thiophen-3-yl analog’s antimalarial activity highlights scaffold versatility, though the target compound’s trimethoxyphenyl group may direct activity toward different targets.

Physicochemical and Pharmacokinetic Considerations

• Solubility : The 3,4,5-trimethoxyphenyl group may reduce water solubility (as seen in combretastatin A-4 ), necessitating prodrug strategies. Sulfone derivatives () or phosphate salts (as in combretastatin prodrugs ) could mitigate this.
• Metabolic Stability : Methoxy groups are prone to demethylation, which may limit the target compound’s half-life compared to halogenated analogs (e.g., 7-fluoro derivative in ).